2-[(Oxan-4-yl)amino]cyclohexan-1-ol

• Molecular Formula: C11H21NO2
• Molecular Weight: 199.29 g/mol
• IUPAC Name: 2-(oxan-4-ylamino)cyclohexan-1-ol
• InChI: InChI=1S/C11H21NO2/c13-11-4-2-1-3-10(11)12-9-5-7-14-8-6-9/h9-13H,1-8H2
• InChI Key: JMUXJQBPBIJYSH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)NC2CCOCC2)O

Description

2-[(Oxan-4-yl)amino]cyclohexan-1-ol is a cyclohexanol derivative featuring a secondary amine substituent at the 2-position of the cyclohexane ring, linked to an oxan-4-yl (tetrahydropyran-4-yl) group. The molecular formula is C₁₁H₂₁NO₂, with a molecular weight of 199.29 g/mol.

Preparation Methods

The synthesis of 2-[(Oxan-4-yl)amino]cyclohexan-1-ol typically involves the reaction of oxan-4-ylamine with cyclohexanone under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. Industrial production methods may involve optimization of reaction conditions such as temperature, pressure, and reaction time to achieve higher yields and purity .

Chemical Reactions Analysis

2-[(Oxan-4-yl)amino]cyclohexan-1-ol undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert it into different reduced forms, depending on the reagents and conditions used.

Substitution: It can undergo substitution reactions where the amino or hydroxyl groups are replaced by other functional groups.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents employed.

Scientific Research Applications

2-[(Oxan-4-yl)amino]cyclohexan-1-ol has a wide range of applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: This compound is studied for its potential biological activities, including its effects on cellular processes and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development and its effects on specific biological targets.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-[(Oxan-4-yl)amino]cyclohexan-1-ol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes, receptors, or other biomolecules, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituent	logP	H-Bond Donors	H-Bond Acceptors
2-[(Oxan-4-yl)amino]cyclohexan-1-ol	C₁₁H₂₁NO₂	199.29	Oxan-4-yl amino	N/A	2	3
(1R,2S)-2-[(7H-Pyrrolo[2,3-d]pyrimidin-4-yl)amino]cyclohexan-1-ol	C₁₂H₁₆N₄O	232.28	Pyrrolopyrimidinyl amino	N/A	2	4
(1R,2R)-2-[Benzyl(methyl)amino]cyclohexan-1-ol	C₁₄H₂₁NO	219.32	Benzyl(methyl)amino	1.96	1	2
4-[(Thiophen-2-ylmethyl)amino]cyclohexan-1-ol	C₁₁H₁₇NOS	211.32	Thiophenmethyl amino	N/A	2	3
4-{[1-(Thiophen-2-yl)ethyl]amino}cyclohexan-1-ol	C₁₂H₁₉NOS	225.35	Thiophen ethyl amino	N/A	2	3

Key Findings:

Substituent Effects on Lipophilicity: The benzyl(methyl)amino analog (logP = 1.96) exhibits moderate lipophilicity, attributed to the aromatic benzyl group . The oxan-4-yl amino group in the target compound likely reduces logP compared to aromatic substituents due to the polar ether oxygen, though experimental data is needed for confirmation.

Pyrrolopyrimidinyl and thiophenyl substituents increase hydrogen-bond acceptors (e.g., N and S atoms), which may influence binding interactions in biological systems .

Molecular Weight and Drug-Likeness :

• The target compound (MW = 199.29) is smaller than analogs with aromatic or heteroaromatic substituents (MW = 211–232), aligning more closely with Lipinski’s rule of five guidelines for drug-likeness .

Stereochemical Considerations :

• Stereospecific analogs (e.g., (1R,2S)- or (1R,2R)-configurations) demonstrate the importance of stereochemistry in optimizing properties like logP and polar surface area .

Research Implications and Limitations

• Gaps in Data: Experimental logP, solubility, and stereochemical data for 2-[(Oxan-4-yl)amino]cyclohexan-1-ol are lacking. Computational modeling (e.g., using tools referenced in SHELX ) could provide preliminary insights.
• Biological Relevance: Thiophene- and pyrrolopyrimidine-containing analogs are often explored in medicinal chemistry for kinase inhibition , suggesting the target compound’s oxane moiety may offer a novel pharmacophore.

Biological Activity

2-[(Oxan-4-yl)amino]cyclohexan-1-ol is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological properties, mechanisms of action, and research findings related to this compound, highlighting its therapeutic potential and applications in various fields.

Chemical Structure and Properties

The chemical structure of 2-[(Oxan-4-yl)amino]cyclohexan-1-ol features an oxan ring and an amino group attached to a cyclohexanol framework. This unique configuration allows for diverse interactions with biological macromolecules.

The biological activity of 2-[(Oxan-4-yl)amino]cyclohexan-1-ol is influenced by its ability to form hydrogen bonds through its hydroxyl group and interact with hydrophobic regions of proteins via the oxan group. These interactions can modulate the structure and function of various biomolecules, potentially leading to therapeutic effects.

Antimicrobial Activity

Research has indicated that compounds similar to 2-[(Oxan-4-yl)amino]cyclohexan-1-ol exhibit significant antimicrobial properties. For example, studies on related compounds have shown moderate to strong activity against bacteria such as Salmonella typhi and Bacillus subtilis .

Compound	Bacterial Strain	Activity Level
Compound A	Salmonella typhi	Moderate
Compound B	Bacillus subtilis	Strong

Enzyme Inhibition

Inhibitory effects on enzymes such as acetylcholinesterase (AChE) and urease have been reported for compounds structurally related to 2-[(Oxan-4-yl)amino]cyclohexan-1-ol. For instance, certain derivatives demonstrated IC50 values significantly lower than standard inhibitors, indicating robust enzyme inhibition potential .

Compound	Enzyme Target	IC50 Value (µM)
Compound C	AChE	2.14 ± 0.003
Compound D	Urease	1.13 ± 0.003

Study on Anticancer Properties

A recent study evaluated the anticancer potential of various derivatives, including those related to 2-[(Oxan-4-yl)amino]cyclohexan-1-ol, against breast cancer cell lines (MCF-7 and MDA-MB-468). The results indicated that specific compounds exhibited notable cytotoxicity, with some showing effective inhibition in NCI-60 cell panel assays .

Pharmacological Evaluations

Comprehensive pharmacological evaluations have been conducted to assess the safety and efficacy of compounds related to 2-[(Oxan-4-yl)amino]cyclohexan-1-ol. These studies often include toxicity assessments, in vivo testing, and detailed mechanism studies to elucidate their therapeutic potential .

Comparative Analysis with Similar Compounds

When compared with structurally similar compounds like isobornyl cyclohexanol, 2-[(Oxan-4-yl)amino]cyclohexan-1-ol shows unique properties that enhance its suitability for various applications in medicinal chemistry.

Property	2-[(Oxan-4-yl)amino]cyclohexan-1-ol	Isobornyl Cyclohexanol
Antimicrobial Activity	Moderate to strong	Limited
Enzyme Inhibition Potential	High	Low
Therapeutic Applications	Broad (antibacterial, anticancer)	Primarily fragrance